Cas no 2567496-22-2 (tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate
• CAS No: 2567496-22-2
• MF: C₁₁H₁₆BrN₃O₂
• MW: 302.167641639709
• MDL: MFCD32878588
• CID: 5657436
• PubChem ID: 155820250
• Update Time: 2026-03-11

tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(3-bromo-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate
• SY292405
• Tert-butyl 3-(3-bromopyrazol-1-yl)azetidine-1-carboxylate
• MFCD32878588
• 2567496-22-2
• 1-(1-Boc-3-azetidinyl)-3-bromopyrazole
• EN300-27692914

• MDL： MFCD32878588
• Inchi： 1S/C11H16BrN3O2/c1-11(2,3)17-10(16)14-6-8(7-14)15-5-4-9(12)13-15/h4-5,8H,6-7H2,1-3H3
• InChI Key： HWJOZOFHQIYSDQ-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C2CN(C(=O)OC(C)(C)C)C2)N=1

Computed Properties

• Exact Mass: 301.04259g/mol
• Monoisotopic Mass: 301.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 382.1±32.0 °C(Predicted)
• pka: 0.47±0.19(Predicted)

Additional information on tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS No. 2567496-22-2)

Tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the chemical formula C₁₁H₁₄BNO₃, is characterized by its intricate molecular structure, which includes a tert-butyl group, a 3-bromo-1H-pyrazol-1-yl moiety, and an azetidine-1-carboxylate functional group. The presence of these specific structural features makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS No. 2567496-22-2 assigned to this compound underscores its unique identity and significance in chemical databases and literature. This numerical identifier ensures precise referencing and facilitates accurate retrieval of relevant scientific information. The compound's molecular architecture suggests potential applications in the design and development of novel therapeutic agents, particularly in the realm of medicinal chemistry.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The pyrazole scaffold, which is a key component of this molecule, is well-documented for its pharmacological properties. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a bromo substituent at the 3-position of the pyrazole ring enhances the compound's reactivity, making it a versatile building block for further chemical modifications.

The azetidine-1-carboxylate moiety in Tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate introduces additional functionality that can be exploited in drug design. Azetidine derivatives are known for their ability to interact with biological targets in unique ways, often leading to the development of compounds with improved pharmacokinetic profiles. The tert-butyl group further stabilizes the molecule and can influence its solubility and metabolic stability, making it an attractive candidate for further investigation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like Tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate. Modern techniques such as transition metal-catalyzed cross-coupling reactions have streamlined the synthesis of heterocyclic compounds, allowing researchers to explore novel structural motifs with greater ease. These methods have not only improved yield but also enhanced the scalability of production, making it feasible to conduct large-scale studies and clinical trials.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. Tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate represents a promising lead compound for such endeavors. Its unique structural features make it a potential candidate for inhibiting enzymes that play a crucial role in cancer progression, inflammation, and other diseases. By modulating these enzymatic activities, researchers aim to develop drugs that can effectively treat a wide range of conditions.

In vitro studies have begun to uncover the potential biological activities of Tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate. Initial experiments suggest that this compound exhibits inhibitory effects on certain kinases and other enzymes implicated in cellular signaling pathways. These findings are particularly exciting as they lay the groundwork for further exploration into its therapeutic potential. Additionally, computational modeling techniques are being employed to predict how this molecule might interact with biological targets at the atomic level, providing valuable insights into its mechanism of action.

The synthesis and characterization of Tert-butyl 3-(3-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate also highlight the importance of collaboration between chemists, biologists, and pharmacologists. Such interdisciplinary efforts are essential for translating laboratory discoveries into tangible therapeutic benefits. By combining expertise from different scientific disciplines, researchers can accelerate the drug discovery process and bring new treatments to patients more quickly.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can precisely target affected pathways. Tert-butyl 3-(3-bromo-1H-pyrazol-1-y)azetidine-l-carboxyllcate stands as a testament to this progress, embodying the innovative spirit that drives pharmaceutical research forward. Its complex structure and promising biological profile make it a compelling subject for further investigation, offering hope for new therapeutic strategies in years to come.